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Compound of Interest

Compound Name: NCB-0846

Cat. No.: B15608171

Application Notes and Protocols for NCB-0846
A Guide for Researchers, Scientists, and Drug
Development Professionals

Introduction:

NCB-0846 is a potent and orally active small molecule inhibitor of TRAF2- and NCK-interacting
kinase (TNIK), a key regulator of the canonical Wnt/-catenin signaling pathway.[1][2][3] By
binding to TNIK, NCB-0846 effectively blocks Wnt signaling, demonstrating significant anti-
tumor and anti-cancer stem cell (CSC) activities.[1][2] This compound has been shown to
inhibit the growth of colorectal cancer cells both in vitro and in vivo.[3][4] Additionally, NCB-
0846 has been reported to inhibit the TGF-[3 signaling pathway.[5][6][7] These application notes
provide detailed protocols for the preparation of NCB-0846 stock solutions for various
experimental applications.

Properties of NCB-0846
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Property Value Reference
Molecular Formula C21H21Ns02 [8]
Molecular Weight 375.42 g/mol [518]
CAS Number 1792999-26-8 [5][8]
Appearance Light yellow to yellow solid [6]
Primary Target TNIK (ICs0: 21 nM) [1][5119]
- FLT3, JAK3, PDGFRa, TRKA,
Additional Targets [1][5]
CDK2/CycA2, HGK
Solubility of NCB-0846
Solvent Solubility Notes Reference

Use fresh, anhydrous

DMSO as it is
=75 mg/mL (199.77 hygroscopic and
DMSO gt YIroSEep (2360}
mM) moisture can reduce
solubility. Sonication is
recommended.
> 30 mg/mL (79.91
[51[6]
mM)
5 mg/mL [8]
Ethanol 2 mg/mL [1]
DMF 1 mg/mL [8]
Water Insoluble [1]

Protocols for Stock Solution Preparation
High-Concentration Stock Solution for In Vitro Use (e.g.,

50 mM in DMSO)
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This high-concentration stock is suitable for subsequent dilution into cell culture media for

various cellular assays.

Materials:

NCB-0846 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator

Protocol:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

Weighing: Accurately weigh the desired amount of NCB-0846 powder. For example, to
prepare 1 mL of a 50 mM stock solution, weigh out 18.77 mg of NCB-0846 (Molecular
Weight: 375.42 g/mol ).

Dissolving: Add the weighed NCB-0846 to a sterile tube. Using a calibrated micropipette,
add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. If
necessary, sonicate the solution for a few minutes to aid dissolution.[9]

Sterilization (Optional): If required for your specific application, sterilize the stock solution by
filtering it through a 0.22 um syringe filter compatible with DMSO.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge
tubes.[1][6]
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o Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for
long-term storage (up to 1 year).[5][6]

Working Solutions for Cell-Based Assays

Prepare working solutions by diluting the high-concentration stock solution in cell culture
medium to the desired final concentration immediately before use.

Example: To prepare 1 mL of a 10 uM working solution from a 50 mM stock:
» Calculate the volume of stock solution needed: (10 pM * 1 mL) / 50 mM = 0.2 pL.

e Add 0.2 pL of the 50 mM NCB-0846 stock solution to 999.8 uL of pre-warmed cell culture
medium.

e Mix thoroughly by gentle pipetting or vortexing before adding to your cell cultures.

Formulation for In Vivo Oral Administration

For animal studies, NCB-0846 can be formulated as a suspension for oral gavage. Below are
two example formulations found in the literature.

Formulation 1: DMSO/PEG300/Tween-80/Saline[5][9]
Materials:

» NCB-0846 powder

« DMSO

e PEG300

e Tween-80

» Saline solution

» Sterile tubes

e \ortex mixer
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e Sonicator
Protocol:
e Prepare a stock solution of NCB-0846 in DMSO.

 In a sterile tube, add the components in the following order, ensuring each component is fully
dissolved before adding the next:

[¢]

10% DMSO (containing the required amount of NCB-0846)

40% PEG300

[e]

5% Tween-80

o

45% Saline

[¢]

» Vortex and sonicate the mixture to ensure a homogenous and clear solution.[5][9] The
reported solubility for this formulation is = 2.25 mg/mL.[5]

Formulation 2: DMSO/Corn Oil[5]

Materials:

NCB-0846 powder

DMSO

Corn oil

Sterile tubes

Vortex mixer

Protocol:
o Prepare a stock solution of NCB-0846 in DMSO.

» Add the components in the following order:
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o 10% DMSO (containing the required amount of NCB-0846)

o 90% Corn oil

o Vortex thoroughly to create a uniform suspension. The reported solubility for this formulation
is = 2.25 mg/mL.[5]

Storage and Stability of NCB-0846

Storage .
Form Stability Reference
Temperature
Powder -20°C 3 years [1][6]
4°C 2 years [5][6]
Stock Solution in
-80°C 1 year [1][5][6]
Solvent
-20°C 1-6 months [1][5]16]

Important Considerations:

¢ Always use fresh, anhydrous DMSO for preparing stock solutions as NCB-0846 solubility
can be affected by moisture.[1]

¢ To maintain the stability of the compound, it is crucial to aliquot stock solutions and avoid
repeated freeze-thaw cycles.[1][6]

e For in vivo formulations, it is recommended to prepare them fresh before each
administration.

Visualizing Experimental Workflow and Signaling
Pathway
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In Vitro Experiments

Dilute Stockin | s | | Perform Cellular Assays
Cell Culture Medium | 1 | | (e.g., Viability, Western Blot)

—>| Store at -80°C |- In Vivo Experiments
T
_| Prepare In Vivo Administer to Animal Model Analyze In Vivo Effects

Formulation (e.g., Oral Gavage) (e.g., Tumor Growth)

Stock Solution Preparation

Weigh NCB-0846 Powder —»l Dissolve in Anhydrous DMSO |—>| Vortex / Sonicate |—>| Aliquot for Storage

Click to download full resolution via product page

Caption: Workflow for preparing and using NCB-0846 solutions.
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Caption: NCB-0846 inhibits the Wnt signaling pathway by targeting TNIK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare NCB-0846 stock solutions for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608171#how-to-prepare-nchb-0846-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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